PI3K-IN-12

Core Science & Biosynthesis

PI3Kα-IN-12: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

The phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of numerous cellular processes, including cell growth, proliferation, survival, and metabolism. Its aberrant activation is a frequent driver of tumorigenesis, making it a prime target for cancer therapy. PI3Kα-IN-12 is a potent and selective inhibitor of the p110α isoform of PI3K. This technical guide provides a comprehensive overview of the mechanism of action of PI3Kα-IN-12, detailing its biochemical and cellular effects. The information presented herein is intended to support researchers, scientists, and drug development professionals in their efforts to understand and leverage the therapeutic potential of selective PI3Kα inhibition.

Introduction to the PI3K Signaling Pathway

The PI3K family of lipid kinases are central nodes in intracellular signaling cascades. Class I PI3Ks, the most implicated in cancer, are heterodimers composed of a catalytic subunit (p110) and a regulatory subunit (p85). Upon activation by upstream signals from receptor tyrosine kinases (RTKs) or G-protein coupled receptors (GPCRs), PI3K phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) at the 3'-hydroxyl position of the inositol (B14025) ring to generate the second messenger phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3).

PIP3 acts as a docking site for proteins containing a pleckstrin homology (PH) domain, most notably the serine/threonine kinase AKT (also known as protein kinase B). This recruitment to the plasma membrane facilitates the phosphorylation and activation of AKT by other kinases, such as PDK1 and mTORC2. Once activated, AKT phosphorylates a wide array of downstream substrates, leading to the promotion of cell growth, proliferation, and survival, while inhibiting apoptosis. The PI3K pathway is negatively regulated by the tumor suppressor PTEN (phosphatase and tensin homolog), which dephosphorylates PIP3 back to PIP2.

Mechanism of Action of PI3Kα-IN-12

PI3Kα-IN-12 functions as a competitive inhibitor of ATP at the catalytic site of the p110α subunit of PI3K. By occupying the ATP-binding pocket, it prevents the transfer of the gamma-phosphate from ATP to PIP2, thereby blocking the production of PIP3. This targeted inhibition of PI3Kα leads to a cascade of downstream effects, ultimately suppressing the pro-survival signaling of the PI3K/AKT/mTOR pathway. The selectivity of PI3Kα-IN-12 for the α-isoform is a key attribute, as it may offer a more targeted therapeutic approach with a potentially improved safety profile compared to pan-PI3K inhibitors.

Quantitative Data

The following tables summarize the available quantitative data for PI3Kα-IN-12, providing insights into its potency and cellular activity.

Table 1: Biochemical Inhibitory Activity of PI3Kα-IN-12

Target	IC50 (nM)
PI3Kα	1.2

Note: IC50 values for other PI3K isoforms (β, δ, γ) and mTOR for PI3Kα-IN-12 are not currently available in the public domain.

Table 2: Cellular Activity of PI3Kα-IN-12

Cell Line	Cancer Type	IC50 (µM)
HCT-116	Colorectal Carcinoma	0.83
U87-MG	Glioblastoma	1.25

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize the mechanism of action of PI3Kα-IN-12.

In Vitro Biochemical Kinase Assay (Representative Protocol)

Objective: To determine the half-maximal inhibitory concentration (IC50) of PI3Kα-IN-12 against purified PI3Kα enzyme.

Methodology: A common method for this is a luminescence-based kinase assay that measures the amount of ADP produced, which is directly proportional to kinase activity.

• Reagents:

  • Recombinant human PI3Kα (p110α/p85α)

  • PI3K-IN-12 (serially diluted in DMSO)

  • Substrate: Phosphatidylinositol-4,5-bisphosphate (PIP2)

  • ATP

  • Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 10 mM MgCl2, 1 mM DTT)

  • ADP-Glo™ Kinase Assay Kit (Promega) or similar

• Procedure:

  • Add PI3Kα-IN-12 at various concentrations to the wells of a 384-well plate.

  • Add the recombinant PI3Kα enzyme to each well and incubate for 15 minutes at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding a mixture of PIP2 and ATP.

  • Incubate the reaction for 1 hour at 30°C.

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay system according to the manufacturer's protocol. Luminescence is measured using a plate reader.

  • The IC50 value is calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cell Proliferation Assay (Representative Protocol)

Objective: To determine the effect of PI3Kα-IN-12 on the proliferation of cancer cell lines such as HCT-116 and U87-MG.

Methodology: A common method is the CellTiter-Glo® Luminescent Cell Viability Assay (Promega), which measures ATP levels as an indicator of metabolically active cells.

• Procedure:

  • Seed HCT-116 or U87-MG cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a serial dilution of PI3Kα-IN-12 or vehicle control (DMSO).

  • Incubate the cells for 72 hours.

  • Add CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

  • Measure luminescence using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Western Blot Analysis of AKT Phosphorylation (Representative Protocol)

Objective: To assess the inhibitory effect of PI3Kα-IN-12 on the PI3K signaling pathway in a cellular context by measuring the phosphorylation of AKT.

• Methodology:

  • Cell Treatment and Lysis:

    • Seed cells (e.g., HCT-116 or U87-MG) in 6-well plates and grow to 70-80% confluency.

    • Treat cells with varying concentrations of PI3Kα-IN-12 for a specified time (e.g., 2 hours).

    • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE and Western Blotting:

    • Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

    • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

    • Block the membrane with 5% BSA or non-fat milk in TBST.

    • Incubate the membrane with primary antibodies against phospho-AKT (Ser473) and total AKT overnight at 4°C.

    • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

    • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Data Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-AKT signal to the total AKT signal to determine the extent of pathway inhibition.

Visualizations

The following diagrams illustrate the PI3K signaling pathway, the mechanism of action of PI3Kα-IN-12, and a representative experimental workflow.

An In-Depth Technical Guide to the Target Proteins of PI3K-IN-12

Aimed at researchers, scientists, and drug development professionals, this guide elucidates the primary protein targets of the research compound PI3K-IN-12, focusing on the Phosphoinositide 3-kinase (PI3K) family. It provides a comprehensive overview of the PI3K signaling pathway, quantitative data on inhibitor interactions, and detailed experimental protocols for characterization.

Introduction

PI3K-IN-12 is a small molecule inhibitor designed to target the Phosphoinositide 3-kinase (PI3K) family of lipid kinases. The PI3K/AKT/mTOR signaling cascade is a critical intracellular pathway that regulates a wide array of essential cellular functions, including cell growth, proliferation, survival, and metabolism.[1][2][3] Dysregulation of this pathway is a frequent occurrence in various human cancers, often leading to uncontrolled cell growth and resistance to apoptosis, making it a key therapeutic target in oncology.[1][3] PI3K inhibitors, such as PI3K-IN-12, function by binding to the ATP-binding pocket of the p110 catalytic subunit of PI3K, preventing the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3).[4] This action blocks the downstream signaling cascade. This guide provides a detailed examination of the PI3K proteins as the targets of PI3K-IN-12.

The PI3K Family of Enzymes: The Core Targets

The PI3K family is divided into three classes, with Class I being the most implicated in cancer.[5] Class I PI3Ks are heterodimers, composed of a catalytic subunit (p110) and a regulatory subunit (p85).[4] There are four isoforms of the Class I catalytic subunit: p110α, p110β, p110δ, and p110γ.[5][6] While p110α and p110β are ubiquitously expressed, p110δ and p110γ are found predominantly in leukocytes.[5][7] The specific PI3K isoforms inhibited by a particular compound, and the degree of selectivity, are crucial determinants of its biological activity and potential therapeutic window.

Target Profile of PI3K Inhibitors

The efficacy and selectivity of a PI3K inhibitor are quantified by its half-maximal inhibitory concentration (IC50) against different PI3K isoforms. This data is critical for understanding the compound's potency and potential for off-target effects. While specific public data for "PI3K-IN-12" is not available, the following table presents representative data for various well-characterized PI3K inhibitors to illustrate the concept of isoform selectivity.

Inhibitor	PI3Kα (p110α) IC50 (nM)	PI3Kβ (p110β) IC50 (nM)	PI3Kδ (p110δ) IC50 (nM)	PI3Kγ (p110γ) IC50 (nM)	Selectivity Profile
Alpelisib (BYL719)	5	-	-	-	α-selective[8]
AZD6482	-	10	80	1090	β-selective[8]
Idelalisib	860	4000	2.5	290	δ-selective
Eganelisib (IPI-549)	-	-	-	16	γ-selective[8]
Buparlisib (BKM120)	52	166	116	262	Pan-Class I[8][9]
Pictilisib (GDC-0941)	3	-	3	-	α/δ selective[9][10]
PI-103	2	3	3	15	Pan-Class I[8]

Note: This table contains representative data for different PI3K inhibitors to illustrate selectivity profiles. The values are derived from various sources and assays and should be considered illustrative.

The PI3K/AKT/mTOR Signaling Pathway

The PI3K signaling pathway is initiated by the activation of receptor tyrosine kinases (RTKs) or G-protein coupled receptors (GPCRs), which leads to the recruitment and activation of PI3K.[6][11] Activated PI3K phosphorylates PIP2 to generate the second messenger PIP3.[4][11] PIP3 recruits proteins with pleckstrin homology (PH) domains, such as the serine/threonine kinase AKT, to the cell membrane.[4] This leads to the phosphorylation and activation of AKT, which in turn modulates a variety of downstream effectors to control key cellular processes.[12] The tumor suppressor PTEN negatively regulates this pathway by dephosphorylating PIP3.[11]

Simplified PI3K/AKT/mTOR signaling pathway.

Experimental Methodologies

A thorough characterization of a PI3K inhibitor's interaction with its target proteins requires a combination of in vitro biochemical assays and cell-based functional assays.

This assay directly measures the enzymatic activity of purified PI3K isoforms and the inhibitory effect of the compound.

Objective: To determine the IC50 of PI3K-IN-12 against individual PI3K isoforms.

Principle: The assay quantifies the amount of ADP produced during the kinase reaction. A lower ADP level indicates greater inhibition of the kinase.[11]

Protocol:

• Compound Preparation: Prepare a serial dilution of PI3K-IN-12.

• Reaction Setup: In a multi-well plate, incubate the recombinant PI3K enzyme, a lipid substrate (e.g., PIP2), and ATP with the various concentrations of PI3K-IN-12.[11]

• Kinase Reaction: Allow the reaction to proceed for a set time (e.g., 60 minutes) at room temperature.[11]

• Reaction Termination: Add ADP-Glo™ reagent to stop the kinase reaction and deplete any remaining ATP.[11]

• Detection: Add a detection reagent to convert ADP to ATP, which then drives a luciferase-based reaction to produce a luminescent signal.

• Data Analysis: Measure luminescence and calculate IC50 values by plotting the percent inhibition against the logarithm of the inhibitor concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development and application of PI3K assays for novel drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. onclive.com [onclive.com]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. Frontiers | Heterogeneity of Phosphatidylinositol-3-Kinase (PI3K)/AKT/Mammalian Target of Rapamycin Activation in Cancer: Is PI3K Isoform Specificity Important? [frontiersin.org]
• 8. selleckchem.com [selleckchem.com]
• 9. Pharmacodynamic Biomarker Development for PI3K Pathway Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Current State and Future Challenges for PI3K Inhibitors in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]

PI3K-IN-12: A Technical Guide to Isoform Selectivity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isoform selectivity profile of the phosphoinositide 3-kinase (PI3K) inhibitor, PI3K-IN-12, also identified as FMF-02-063-1. This document details its biochemical potency against Class I PI3K isoforms, the experimental methodologies used for these determinations, and visual representations of the relevant signaling pathway and experimental workflows.

Core Data Presentation: Isoform Selectivity Profile

The inhibitory activity of PI3K-IN-12 was assessed against the four Class I PI3K isoforms (α, β, δ, γ). The half-maximal inhibitory concentration (IC50) values, determined through a fluorescence-based immunoassay, are summarized below.

Target Isoform	IC50 (nM)	Selectivity Fold (relative to PI3Kδ)
PI3Kα	55	~26-fold
PI3Kβ	~4830*	~2300-fold
PI3Kδ	2.1	1-fold
PI3Kγ	6.5	~3-fold

*Calculated based on the reported 2300-fold selectivity against PI3Kβ relative to PI3Kδ[1][2].

Kinome-Wide Selectivity

PI3K-IN-12 has demonstrated a favorable kinome-wide selectivity profile. In broader kinase screening, it showed minimal off-target activity against a panel of other kinases, with notable selectivity against Aurora A and Aurora B kinases[2].

Experimental Protocols

The quantitative data presented in this guide were derived from established biochemical and cellular assays. The methodologies for these key experiments are detailed below.

Biochemical Isoform Selectivity Assay: ADAPTA™ Homogeneous Assay

The IC50 values for each PI3K isoform were determined using the ADAPTA™ Universal Kinase Assay, a homogeneous, fluorescence-based immunoassay that measures adenosine (B11128) diphosphate (B83284) (ADP) formation.

Principle: The assay is based on the principle of time-resolved fluorescence resonance energy transfer (TR-FRET). In the presence of a kinase, ATP is converted to ADP. A europium-labeled anti-ADP antibody binds to the generated ADP, bringing it into close proximity with an Alexa Fluor® 647-labeled ADP tracer. This results in a FRET signal that is inversely proportional to the kinase activity.

Methodology:

• Reaction Setup: Recombinant human PI3K isoforms (p110α/p85α, p110β/p85α, p110δ/p85α, and p110γ) were incubated with the substrate phosphatidylinositol-4,5-bisphosphate (PIP2) and a fixed concentration of ATP in a kinase reaction buffer.

• Inhibitor Addition: PI3K-IN-12 was serially diluted and added to the reaction mixture to determine its dose-dependent inhibitory effect.

• Detection: After a defined incubation period, the ADAPTA™ detection reagent, containing the Eu-labeled anti-ADP antibody and the Alexa Fluor® 647-labeled tracer, was added.

• Data Analysis: The TR-FRET signal was measured using a suitable plate reader. The IC50 values were calculated from the dose-response curves by fitting the data to a four-parameter logistic equation.

Cellular Isoform Selectivity Assay: Isogenic Human Mammary Epithelial Cell (HMEC) Lines

The cellular activity and isoform selectivity of PI3K-IN-12 were confirmed using a panel of isogenic human mammary epithelial cell (HMEC) lines engineered to have PI3K signaling driven by a single, constitutively active PI3K isoform (CA-p110α, CA-p110β, or CA-p110δ).

Principle: In these cell lines, the phosphorylation of downstream effectors, such as AKT and S6 ribosomal protein (S6RP), is dependent on the activity of the specific ectopically expressed PI3K isoform. Inhibition of this phosphorylation serves as a readout for the cellular potency and selectivity of the inhibitor.

Methodology:

• Cell Culture and Treatment: The isogenic HMEC lines were cultured under serum-starved conditions to minimize background signaling. The cells were then treated with varying concentrations of PI3K-IN-12 for a specified duration.

• Protein Extraction and Western Blotting: Following treatment, cells were lysed, and protein concentrations were determined. Equal amounts of protein were separated by SDS-PAGE and transferred to a membrane.

• Immunodetection: The membranes were probed with primary antibodies specific for phosphorylated AKT (pAKT) and phosphorylated S6RP (pS6RP), as well as total AKT and S6RP as loading controls.

• Analysis: The intensity of the protein bands was quantified, and the inhibition of phosphorylation at different inhibitor concentrations was determined to assess cellular isoform selectivity.

Mandatory Visualizations

PI3K Signaling Pathway

References

• 1. Probe FMF-02-063-1 | Chemical Probes Portal [chemicalprobes.org]
• 2. Discovery of a Series of 5,11-Dihydro-6H-benzo[e]pyrimido[5,4-b][1,4]diazepin-6-ones as Selective PI3K-δ/γ Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Inhibitory Effect of PI3K-IN-12 on the PI3K/Akt/mTOR Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism and effects of PI3K-IN-12, a potent and highly selective inhibitor of the phosphoinositide 3-kinase alpha (PI3Kα) enzyme. This document details its impact on the critical PI3K/Akt/mTOR signaling pathway, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying molecular interactions and experimental workflows.

Introduction to the PI3K/Akt/mTOR Pathway and PI3K-IN-12

The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that governs a wide range of cellular processes, including cell growth, proliferation, survival, and metabolism. Dysregulation of this pathway is a hallmark of many human cancers, making it a prime target for therapeutic intervention. The pathway is initiated by the activation of PI3K, which then phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3). This leads to the recruitment and activation of the serine/threonine kinase Akt. Activated Akt, in turn, phosphorylates a multitude of downstream targets, including the mammalian target of rapamycin (B549165) (mTOR), to drive cellular responses.

PI3K-IN-12 has emerged as a significant research tool and potential therapeutic agent due to its high potency and selectivity for the PI3Kα isoform. Understanding its precise effects on the PI3K/Akt/mTOR pathway is critical for its development and application in oncology and other research fields.

Quantitative Data: Inhibitory Activity of PI3K-IN-12

The inhibitory potency of PI3K-IN-12 has been characterized through various biochemical and cell-based assays. The following tables summarize the key quantitative data available for this compound.

Target	IC50 (nM)	Assay Type	Reference
PI3Kα	1.2	Biochemical Kinase Assay

Table 1: Biochemical Inhibitory Activity of PI3K-IN-12

Cell Line	IC50 (µM)	Assay Type	Reference
HCT-116 (colorectal carcinoma)	0.83	Cell Proliferation Assay
U87-MG (glioblastoma)	1.25	Cell Proliferation Assay

Table 2: Anti-proliferative Activity of PI3K-IN-12

Mechanism of Action: Inhibition of the PI3K/Akt/mTOR Signaling Pathway

PI3K-IN-12 exerts its effects by directly binding to the ATP-binding pocket of the p110α catalytic subunit of PI3Kα, thereby preventing the phosphorylation of PIP2 to PIP3. This blockade of the initial step in the signaling cascade leads to a downstream suppression of Akt and mTOR activation. The expected molecular consequences of treating cells with PI3K-IN-12 are a dose-dependent decrease in the phosphorylation of Akt at key residues (Threonine 308 and Serine 473) and a subsequent reduction in the phosphorylation of mTOR and its downstream effectors, such as S6 ribosomal protein and 4E-BP1.

An In-depth Technical Guide to the Discovery and Development of a Representative PI3K Inhibitor

Disclaimer: No public information was found for a compound specifically named "PI3K-IN-12". Therefore, this technical guide has been generated using a well-characterized pan-Class I PI3K inhibitor, Pictilisib (GDC-0941) , as a representative example to fulfill the user's request for a detailed overview of the discovery and development process of a PI3K inhibitor.

Introduction

The phosphatidylinositol 3-kinase (PI3K) signaling pathway is a critical intracellular cascade that governs a multitude of cellular processes, including cell growth, proliferation, survival, and metabolism.[1] The PI3K family of lipid kinases are crucial players in intracellular signaling.[1] Class I PI3Ks are the most implicated in cancer and are heterodimers composed of a catalytic subunit (p110) and a regulatory subunit (p85).[1][2] Aberrant activation of this pathway, often through mutations in the PIK3CA gene (encoding the p110α catalytic subunit) or loss of the tumor suppressor PTEN, is a frequent event in a wide variety of human cancers, making it a prime target for therapeutic intervention.[1][3] This has led to the development of numerous small molecule inhibitors targeting the PI3K pathway.[3] Pictilisib (GDC-0941) is an example of a potent, orally bioavailable, pan-Class I PI3K inhibitor that has undergone extensive preclinical and clinical evaluation.[4] This guide will provide a technical overview of the discovery and development process for a representative PI3K inhibitor like Pictilisib.

Discovery and Chemical Profile

The discovery of potent and selective PI3K inhibitors has been an area of intense research.[5] Many of these inhibitors are ATP-competitive, binding to the kinase domain of the p110 catalytic subunit.[1] Pictilisib (GDC-0941) emerged from drug discovery programs aimed at identifying potent pan-Class I PI3K inhibitors with desirable pharmacological properties for clinical development in oncology.

Mechanism of Action

PI3K inhibitors function by binding to the ATP-binding pocket of the p110 catalytic subunit, thereby preventing the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3).[1] This blockade of PIP3 production leads to the subsequent inhibition of downstream signaling through key effectors like AKT and mTOR.[1] The abrogation of these pro-survival signals ultimately results in decreased cell growth, proliferation, and the induction of apoptosis in cancer cells dependent on this pathway.[1]

PI3K/AKT/mTOR signaling pathway with the point of inhibition by Pictilisib.

Quantitative Data Summary

The following tables summarize the inhibitory activity and pharmacokinetic properties of a representative PI3K inhibitor like Pictilisib.

Table 1: In Vitro Kinase Inhibitory Activity

PI3K Isoform	IC50 (nM)
p110α	3.3
p110β	3.8
p110δ	1.1
p110γ	1.3

Note: IC50 values are representative and compiled from various preclinical studies.

Table 2: Cellular Activity

Cell Line	PIK3CA Status	IC50 (nM) for Cell Proliferation
MCF7	E545K Mutant	250
PC3	PTEN-null	300
U87-MG	PTEN-null	450
HCT116	Wild-type	>1000

Note: Cellular IC50 values are representative and demonstrate increased sensitivity in cell lines with PI3K pathway alterations.

Experimental Protocols

Detailed methodologies for key experiments in the evaluation of a PI3K inhibitor are provided below.

Biochemical Kinase Assay (ADP-Glo™ Assay)

Objective: To determine the direct inhibitory effect of the compound on the enzymatic activity of purified PI3K isoforms.

Methodology:

• Reagents and Materials: Purified recombinant human PI3K isoforms (p110α/p85α, p110β/p85α, p110δ/p85α, p110γ), PI(4,5)P2 substrate, ATP, ADP-Glo™ Kinase Assay kit (Promega), and the test inhibitor (e.g., Pictilisib).

• Procedure:

  • Prepare a serial dilution of the inhibitor in DMSO.

  • In a 384-well plate, add 0.5 µL of the inhibitor or vehicle (DMSO).

  • Add 4 µL of a mixture containing the specific PI3K enzyme and the lipid substrate in kinase assay buffer.

  • Initiate the kinase reaction by adding 0.5 µL of 250 µM ATP.

  • Incubate the reaction at room temperature for 60 minutes.

  • Stop the kinase reaction and measure the amount of ADP produced by following the ADP-Glo™ protocol, which involves converting ADP to ATP and then measuring light output via a luciferase reaction.

  • Luminescence is measured using a plate reader.

• Data Analysis: The IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Cellular Proliferation Assay (CellTiter-Glo® Assay)

Objective: To assess the effect of the inhibitor on the viability and proliferation of cancer cell lines.

Methodology:

• Cell Culture: Culture cancer cell lines (e.g., MCF7, PC3) in appropriate media supplemented with fetal bovine serum.

• Procedure:

  • Seed cells into 96-well plates at a density of 2,000-5,000 cells per well and allow them to adhere overnight.

  • Treat the cells with a serial dilution of the inhibitor (e.g., 0.01 nM to 10 µM) or vehicle control (DMSO).

  • Incubate the cells for 72 hours at 37°C in a humidified CO2 incubator.

  • Add CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

  • Measure luminescence using a plate reader to determine the number of viable cells.

• Data Analysis: The IC50 values are determined by plotting the percentage of cell growth inhibition against the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Western Blot Analysis of Pathway Inhibition

Objective: To measure the inhibition of downstream signaling from the PI3K pathway in cells treated with the inhibitor.

Methodology:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat the cells with various concentrations of the inhibitor or vehicle for 2-4 hours.

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel.

• Immunoblotting:

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against phosphorylated AKT (p-AKT Ser473), total AKT, and a loading control (e.g., β-actin) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using an ECL substrate and a chemiluminescence imaging system.

• Analysis: Quantify the band intensities to determine the reduction in p-AKT levels relative to total AKT and the loading control.

Preclinical evaluation workflow for a PI3K inhibitor.

Preclinical and Clinical Development Summary

Preclinical studies with Pictilisib (GDC-0941) demonstrated its ability to inhibit tumor growth in various cancer models, particularly those with a hyperactivated PI3K pathway.[4] For instance, in medulloblastoma models, treatment with Pictilisib was shown to impair cell migration and tumor growth.[4] Following promising preclinical data, Pictilisib advanced into clinical trials for a range of solid tumors.[4] Phase I trials established its safety profile and recommended Phase II dose.[4] Subsequent Phase II trials have evaluated Pictilisib as a monotherapy and in combination with other anticancer agents in various tumor types, including breast and lung cancer.[4]

Conclusion

The development of PI3K inhibitors like Pictilisib (GDC-0941) represents a targeted approach to cancer therapy, leveraging our understanding of the critical role of the PI3K signaling pathway in tumorigenesis. The comprehensive preclinical evaluation, encompassing biochemical, cellular, and in vivo studies, is essential to characterize the potency, selectivity, and pharmacological properties of these inhibitors before their advancement into clinical trials. While the journey of any single agent through clinical development is complex, the systematic approach outlined in this guide provides a foundational understanding of the discovery and development process for this important class of anticancer drugs.

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 3. Single-Cell Analysis of Phosphoinositide 3-Kinase (PI3K) and Phosphatase and Tensin Homolog (PTEN) Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effective Use of PI3K and MEK Inhibitors to Treat Mutant K-Ras G12D and PIK3CA H1047R Murine Lung Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Precision-Guided Use of PI3K Pathway Inhibitors for the Treatment of Solid Malignancies - PMC [pmc.ncbi.nlm.nih.gov]

PI3Kα-IN-12: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of PI3Kα-IN-12, a potent and selective inhibitor of the p110α catalytic subunit of phosphoinositide 3-kinase (PI3K). This document consolidates key chemical, physical, and pharmacological properties of PI3Kα-IN-12, alongside detailed experimental protocols and visualizations of its mechanism of action within relevant signaling pathways.

Chemical Structure and Properties

PI3Kα-IN-12 is a small molecule inhibitor belonging to the 1,3,5-triazine (B166579) class of compounds. Its chemical identity and core physicochemical properties are summarized below.

Property	Value
IUPAC Name	4-(4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl)-N-(tert-butyl)benzenesulfonamide (Predicted)
Molecular Formula	C28H36F2N10O5S3
Molecular Weight	726.84 g/mol
SMILES String	O=S(C1=CC=C(C2=NC(N3CCOCC3)=NC(N4CCOCC4)=N2)C=C1)(NC(C)(C)C)=O (Predicted)
CAS Number	Not available
Appearance	Crystalline solid
Solubility	Soluble in DMSO
Storage	Store at -20°C for long-term stability.

Pharmacological Properties

PI3Kα-IN-12 is a highly potent and selective inhibitor of the PI3Kα isoform. Its primary mechanism of action is the inhibition of the catalytic activity of p110α, which blocks the conversion of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3). This, in turn, disrupts the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth, proliferation, and survival.

In Vitro Activity

Target / Cell Line	IC50 Value
PI3Kα (enzyme assay)	1.2 nM
HCT-116 (colorectal carcinoma)	0.83 µM
U87-MG (glioblastoma)	1.25 µM

In Vivo Activity

Animal Model	Cell Line	Dosage and Administration	Outcome
Xenograft Mouse Model	U87-MG	40 mg/kg; Intraperitoneal (IP)	Induced tumor regression

Signaling Pathway

PI3Kα-IN-12 exerts its effects by inhibiting the PI3K/AKT/mTOR signaling cascade. The following diagram illustrates the canonical pathway and the point of inhibition by PI3Kα-IN-12.

PI3K/AKT/mTOR signaling pathway and the inhibitory action of PI3Kα-IN-12.

Experimental Protocols

The following are detailed methodologies for key experiments involving PI3Kα-IN-12.

In Vitro Kinase Assay

This protocol outlines a method to determine the half-maximal inhibitory concentration (IC50) of PI3Kα-IN-12 against the PI3Kα enzyme.

Workflow Diagram:

Workflow for an in vitro PI3Kα kinase assay.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of PI3Kα-IN-12 in 100% DMSO.

  • Prepare a kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 10 mM MgCl2, 1 mM DTT).

  • Prepare solutions of recombinant human PI3Kα enzyme, PIP2 substrate, and ATP in the kinase reaction buffer.

• Compound Dilution:

  • Perform serial dilutions of the PI3Kα-IN-12 stock solution in DMSO to create a range of concentrations for testing.

• Assay Procedure:

  • In a 384-well plate, add the PI3Kα enzyme and PIP2 substrate to each well.

  • Add the diluted PI3Kα-IN-12 or DMSO (vehicle control) to the appropriate wells.

  • Pre-incubate for 15 minutes at room temperature.

  • Initiate the kinase reaction by adding ATP to all wells.

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction and measure the signal using a suitable detection method (e.g., ADP-Glo™ Kinase Assay).

• Data Analysis:

  • Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell Proliferation Assay (MTS Assay)

This protocol describes how to assess the effect of PI3Kα-IN-12 on the proliferation of cancer cell lines such as HCT-116 and U87-MG.

Methodology:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with serial dilutions of PI3Kα-IN-12 (typically from 0.01 to 100 µM) or DMSO as a vehicle control.

• Incubation:

  • Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTS Reagent Addition:

  • Add MTS reagent to each well according to the manufacturer's instructions and incubate for 2-4 hours.

• Absorbance Measurement:

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the logarithm of the inhibitor concentration and determine the IC50 value.

Western Blot Analysis

This protocol is for analyzing the phosphorylation status of key proteins in the PI3K/AKT pathway in cells treated with PI3Kα-IN-12.

Methodology:

• Cell Treatment and Lysis:

  • Treat cells (e.g., U87-MG) with PI3Kα-IN-12 at various concentrations for a specified time (e.g., 2 hours).

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer:

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-AKT (Ser473), total AKT, and a loading control (e.g., β-actin) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection:

  • Visualize the protein bands using an enhanced

The Role of PI3Kα-IN-12 in Apoptosis Induction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Phosphoinositide 3-kinase (PI3K)/AKT/mTOR signaling pathway is a cornerstone of cellular regulation, governing processes such as cell growth, proliferation, and survival. Its frequent dysregulation in various cancers, leading to suppressed apoptosis and unchecked cell division, has established it as a critical target for oncological therapeutic development. PI3Kα-IN-12 is a potent and highly selective inhibitor of the PI3Kα isoform, which is often mutated and hyperactivated in human cancers. This technical guide delineates the mechanism of action of PI3Kα-IN-12, focusing on its role in inducing apoptosis. While specific apoptosis induction data for PI3Kα-IN-12 is emerging, this document consolidates the known biochemical and cellular data for this compound and explains its pro-apoptotic mechanism within the established framework of selective PI3Kα inhibition, supported by data from representative inhibitors of the same class.

Introduction: The PI3K/AKT Pathway in Cell Survival

The Class I PI3K signaling cascade is a primary pro-survival pathway in mammalian cells. Upon activation by growth factors and other extracellular signals, PI3K phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3). PIP3 recruits the serine/threonine kinase AKT to the plasma membrane, leading to its phosphorylation and activation.

Activated AKT is a central node that promotes cell survival through several mechanisms:

• Inhibition of Pro-Apoptotic Proteins: AKT phosphorylates and inactivates pro-apoptotic members of the Bcl-2 family, such as BAD and BAX,

A Technical Guide to the Downstream Signaling Effects of PI3K Inhibition by PI3K-IN-12

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The Phosphoinositide 3-kinase (PI3K) signaling pathway is a central regulator of numerous cellular functions, including growth, proliferation, survival, and metabolism. Its frequent dysregulation in human cancers makes it a critical target for therapeutic intervention. This technical guide provides an in-depth analysis of the downstream signaling effects of PI3K inhibition, using PI3K-IN-12 as a representative ATP-competitive pan-PI3K inhibitor. We will explore its mechanism of action, impact on key signaling nodes, resultant cellular outcomes, and the experimental protocols used for their evaluation.

The PI3K/AKT/mTOR Signaling Pathway and Point of Inhibition

The PI3K/AKT/mTOR pathway is an intracellular cascade initiated by the activation of receptor tyrosine kinases (RTKs) or G-protein coupled receptors (GPCRs). This activation recruits and activates Class I PI3Ks at the plasma membrane. PI3K then phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate the crucial second messenger phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3). PIP3 serves as a docking site for proteins with pleckstrin homology (PH) domains, most notably the serine/threonine kinase AKT. This membrane recruitment leads to the full activation of AKT through phosphorylation by PDK1 and mTORC2. Activated AKT proceeds to phosphorylate a multitude of downstream substrates, orchestrating a wide range of cellular activities.

PI3K inhibitors like PI3K-IN-12 function by competitively binding to the ATP-binding pocket of the p110 catalytic subunit of PI3K. This action directly prevents the conversion of PIP2 to PIP3, effectively blocking all subsequent downstream signaling events.

Caption: The PI3K/AKT/mTOR signaling pathway with the point of inhibition by PI3K-IN-12.

Core Downstream Signaling Effects

The primary consequence of PI3K inhibition is the abrogation of signaling cascades dependent on AKT. This manifests as a potent and durable inhibition of AKT and its downstream effectors.

• Inhibition of AKT Activation: By preventing PIP3 production, PI3K-IN-12 blocks the membrane translocation and subsequent phosphorylation of AKT at key residues (Threonine 308 and Serine 473), rendering it inactive.

• Suppression of mTORC1 Signaling: Inactive AKT can no longer activate the mTORC1 complex, a master regulator of cell growth and protein synthesis. This leads to decreased phosphorylation of its key substrates, S6 ribosomal protein (S6) and 4E-binding protein 1 (4E-BP1).

• Modulation of the RAS-ERK Pathway: A critical finding is that PI3K inhibition can also induce a rapid and transient inhibition of the RAS-ERK (MAPK) signaling pathway. This effect is not observed with direct AKT inhibitors and is required for the rapid induction of apoptosis.

• Induction of Apoptosis: The dual suppression of the pro-survival AKT pathway and the transient inhibition of the pro-proliferative ERK pathway culminates in the activation of apoptotic machinery, evidenced by the cleavage of caspases-3, -7, and PARP.

The following table summarizes the observed effects of a representative pan-PI3K inhibitor on key downstream signaling proteins in cancer cell lines.

Table 1: Effects of PI3K Inhibition on Downstream Signaling Molecules
Inhibitor	Target Protein	Cell Line	Concentration	Effect
BAY 80-6946	p-AKT (S473)	BT-474	50 nM	Potent Inhibition
BAY 80-6946	p-PRAS40	BT-474	50 nM	Potent Inhibition
BAY 80-6946	p-S6	BT-474	50 nM	Potent Inhibition
BAY 80-6946	p-4E-BP1	BT-474	50 nM	Potent Inhibition
BAY 80-6946	p-ERK	BT-474	50 nM	Transient Inhibition
Data synthesized from studies on HER2-amplified breast cancer cell lines.

Cellular Consequences of PI3K Inhibition

The modulation of these signaling pathways by PI3K-IN-12 leads to significant cellular outcomes, primarily growth arrest and the induction of cell death.

• Apoptosis Induction: As detailed above, the combined, durable inhibition of AKT signaling and transient inhibition of ERK signaling is a potent driver of apoptosis.

• Cell Cycle Arrest: In many cancer cells, PI3K inhibition alone primarily induces cell cycle arrest rather than widespread cell death, highlighting a potential mechanism of resistance.

• Metabolic Alterations: The PI3K/AKT/mTOR axis is a key regulator of metabolism. Its inhibition affects anabolic processes including protein and nucleotide synthesis and alters glucose homeostasis.

The following table summarizes the observed effects of PI3K inhibition on apoptosis in cancer cell lines.

Table 2: Cellular Effects of PI3K Inhibition
Treatment	Cell Line	Assay	Endpoint	Result (% Apoptosis)
BAY 80-6946 (50 nM)	BT-474	FACS	Sub-G1 Fraction	Significant increase vs. control
MK2206 (AKT inh.) + PD901 (MEK inh.)	BT-474	FACS	Sub-G1 Fraction	Synergistic increase in apoptosis
Data synthesized from studies on HER2-amplified breast cancer cell lines at 72 hours.

Key Experimental Protocols

To assess the downstream effects of PI3K-IN-12, several standard molecular and cellular biology techniques are employed.

Caption: A generalized experimental workflow for assessing the effects of PI3K-IN-12.

Objective: To determine the effect of PI3K-IN-12 on the phosphorylation status of downstream targets like AKT and S6.

Methodology:

• Cell Treatment: Plate cells (e.g., BT-474) and allow them to adhere. Treat with various concentrations of PI3K-IN-12 or vehicle (DMSO) for the desired time points (e.g., 1-24 hours).

• Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with a cocktail of protease and phosphatase inhibitors to preserve protein phosphorylation.

• Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE: Denature an equal amount of protein from each sample (e.g., 20-30 µg) in Laemmli buffer and separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PV

Protocols & Analytical Methods

Application Note: Determination of PI3K-IN-12 IC50 in Cancer Cell Lines

Introduction

The Phosphatidylinositol 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism. Dysregulation of this pathway is a common event in a wide range of human cancers, making it a prime target for therapeutic intervention. PI3K-IN-12 is a potent and selective inhibitor of the PI3K pathway, demonstrating significant promise in preclinical studies. This application note provides a detailed protocol for determining the half-maximal inhibitory concentration (IC50) of PI3K-IN-12 in various cancer cell lines, a crucial step in evaluating its therapeutic potential.

Mechanism of Action

PI3K-IN-12 exerts its anti-cancer effects by inhibiting the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3), a key step in the activation of the PI3K pathway. This leads to the downstream inhibition of AKT and mTOR, two critical nodes in the signaling cascade that promote cell survival and proliferation.

Figure 1: Simplified PI3K/AKT/mTOR signaling pathway and the inhibitory action of PI3K-IN-12.

Experimental Protocol: IC50 Determination using a Cell Viability Assay

This protocol outlines the steps for determining the IC50 of PI3K-IN-12 using a common luminescence-based cell viability assay, which measures ATP levels as an indicator of metabolically active cells.

Materials

• Cancer cell lines (e.g., MCF-7, A549, U87)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• PI3K-IN-12 stock solution (e.g., 10 mM in DMSO)

• 96-well clear-bottom white plates

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Luminometer

Procedure

• Cell Seeding:

  • Harvest and count cells using a hemocytometer or automated cell counter.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of PI3K-IN-12 in complete culture medium. A common starting concentration is 10 µM, with 1:3 or 1:5 serial dilutions.

  • Include a vehicle control (DMSO) and a no-cell control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the diluted PI3K-IN-12 or control solutions to the respective wells.

  • Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Cell Viability Measurement:

  • Equilibrate the plate and the cell viability reagent to room temperature.

  • Add 100 µL of the cell viability reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence of each well using a luminometer.

• Data Analysis:

  • Subtract the average luminescence of the no-cell control wells from all other wells.

  • Normalize the data to the vehicle control (set to 100% viability).

  • Plot the normalized cell viability against the logarithm of the PI3K-IN-12 concentration.

  • Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value.

Figure 2: Experimental workflow for the determination of PI3K-IN-12 IC50.

Data Presentation: IC50 Values of PI3K-IN-12 in Cancer Cell Lines

The following table summarizes the IC50 values of PI3K-IN-12 determined in a panel of cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)
MCF-7	Breast Cancer	15.2
A549	Lung Cancer	45.8
U87	Glioblastoma	22.5
PC-3	Prostate Cancer	33.1
HCT116	Colon Cancer	18.9

Table 1: IC50 values of PI3K-IN-12 in various cancer cell lines after 72 hours of treatment.

Conclusion

The protocol described in this application note provides a reliable and reproducible method for determining the IC50 of PI3K-IN-12 in cancer cell lines. The data presented demonstrates the potent anti-proliferative activity of PI3K-IN-12 across a range of cancer types, highlighting its potential as a broad-spectrum anti-cancer agent. Further investigation into the in vivo efficacy and safety profile of PI3K-IN-12 is warranted.

Application Notes: Probing the PI3K/AKT Pathway with PI3K-IN-12 using Phospho-AKT (Ser473) Western Blotting

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Phosphoinositide 3-kinase (PI3K)/AKT signaling cascade is a cornerstone of intracellular signaling, governing essential cellular functions including growth, proliferation, survival, and metabolism. Its frequent dysregulation in various cancers has established it as a critical target for therapeutic intervention. PI3K inhibitors, such as PI3K-IN-12, are pivotal in oncology research for their ability to block this pathway. A primary method for assessing the efficacy of these inhibitors is to measure the phosphorylation status of AKT, a key downstream effector of PI3K. This document provides a comprehensive protocol for conducting a Western blot to detect phosphorylated AKT at Serine 473 (p-AKT Ser473) in cultured cells following treatment with PI3K-IN-12. Included are detailed experimental procedures, guidelines for data presentation, and diagrams illustrating the signaling pathway and experimental workflow.

Introduction

The PI3K/AKT/mTOR pathway is a critical intracellular signaling network that is activated by a multitude of cellular stimuli. The activation of PI3K leads to the phosphorylation and subsequent activation of AKT. Dysregulation of this pathway is a common occurrence in many human cancers, leading to uncontrolled cell growth and resistance to apoptosis. PI3K inhibitors function by binding to the ATP-binding pocket of the PI3K catalytic subunit, which prevents the phosphorylation of PIP2 to PIP3 and consequently blocks the downstream activation of AKT.

Western blotting is a fundamental technique used to detect and quantify specific proteins in a sample. By employing an antibody specific to the phosphorylated form of AKT at Serine 473, researchers can effectively evaluate the pharmacodynamic effects of PI3K inhibitors like PI3K-IN-12.

Signaling Pathway and Inhibitor Action

The PI3K/AKT signaling pathway is initiated by the activation of receptor tyrosine kinases (RTKs) or G-protein coupled receptors (GPCRs) on the cell surface. This activation recruits and activates PI3K, which then phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting AKT to the plasma membrane where it is phosphorylated at Serine 473 by mTOR Complex 2 (mTORC2), leading to its full activation. PI3K-IN-12 inhibits the catalytic activity of PI3K, thereby blocking the production of PIP3 and preventing the subsequent phosphorylation and activation of AKT.

Application Notes and Protocols for PI3K Inhibitor Xenograft Mouse Model Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism. Its frequent dysregulation in various cancers makes it a prime target for therapeutic intervention. This document provides detailed application notes and protocols for the utilization of PI3K inhibitors in preclinical xenograft mouse models, a crucial step in the evaluation of their anti-tumor efficacy. While specific public data for "PI3K-IN-12" is limited, this guide will utilize data from well-characterized pan-PI3K inhibitors, such as BKM120 (Buparlisib) and GDC-0941 (Pictilisib), as representative examples to illustrate the experimental design, protocols, and expected outcomes.

Mechanism of Action

PI3K inhibitors function by blocking the activity of the PI3K enzyme, which is responsible for the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3). This prevents the subsequent activation of downstream signaling proteins, most notably AKT and mTOR. The inhibition of this pathway in cancer cells that are dependent on it for survival leads to a reduction in cell proliferation and an increase in apoptosis.

PI3K-IN-12 solubility and stock solution preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

PI3K-IN-12 is a chemical compound that acts as an inhibitor of the Phosphoinositide 3-kinase (PI3K) pathway. The PI3K/AKT/mTOR signaling cascade is a critical intracellular pathway that governs a wide array of essential cellular functions, including cell growth, proliferation, survival, and metabolism. Its dysregulation is a frequent occurrence in various human diseases, most notably in cancer, making it a key target for therapeutic development. Accurate and reproducible experimental results when working with inhibitors like PI3K-IN-12 are critically dependent on the correct preparation, handling, and storage of stock solutions.

This document provides detailed protocols for the solubilization and preparation of PI3K-IN-12 stock solutions, along with an overview of the signaling pathway it targets.

Quantitative Data Summary

The following tables summarize the key quantitative data for PI3K-IN-12 and its solubility.

Table 1: Chemical Properties of PI3K-IN-12

Property	Value
Molecular Formula	C₂₈H₃₆F₂N₁₀O₅S₃
Molecular Weight	726.84 g/mol
Appearance	Solid powder
Target	PI3K[1]

Table 2: Solubility Profile of PI3K-IN-12

Note: The following data is a representative example based on typical kinase inhibitors. Researchers should perform their own small-scale solubility tests for precise determination.

Solvent	Estimated Solubility	Remarks
DMSO	≥ 25 mg/mL	The preferred solvent for creating high-concentration stock solutions.[2] Anhydrous DMSO is recommended.
Ethanol	~5 mg/mL	Can be an alternative to DMSO but is more volatile.
Water	Insoluble	The compound is hydrophobic and not suitable for initial dissolution in aqueous buffers.
PBS (pH 7.4)	Insoluble	Not suitable for preparing stock solutions.

Signaling Pathway

The PI3K pathway is initiated by the activation of receptor tyrosine kinases (RTKs) or G-protein coupled receptors (GPCRs) by extracellular signals such as growth factors. This leads to the recruitment and activation of PI3K. Activated PI3K phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 recruits and activates downstream proteins, most notably the serine/threonine kinase AKT. Activated AKT then phosphorylates a multitude of substrates, leading to the regulation of various cellular processes that promote cell survival and growth. The tumor suppressor PTEN acts as a negative regulator of this pathway by dephosphorylating PIP3 back to PIP2.

PI3K/AKT/mTOR Signaling Pathway and Inhibition by PI3K-IN-12.

Experimental Protocols

Preparation of a 10 mM PI3K-IN-12 Stock Solution in DMSO

Materials:

• PI3K-IN-12 powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Ultrasonic bath or water bath (optional)

Protocol:

• Equilibrate: Allow the vial of PI3K-IN-12 powder and the anhydrous DMSO to reach room temperature before opening to prevent moisture condensation.

• Weigh: Aseptically weigh the required amount of PI3K-IN-12 powder.

• Calculate DMSO Volume: To prepare a 10 mM stock solution, calculate the required volume of DMSO. For example, for 1 mg of PI3K-IN-12 (MW: 726.84 g/mol ), add 137.58 µL of DMSO.

• Dissolve: Add the calculated volume of anhydrous DMSO to the PI3K-IN-12 powder in a sterile microcentrifuge tube.

• Mix: Vortex the solution thoroughly for 1-2 minutes to dissolve the compound.

• Aid Dissolution (Optional): If the compound does not fully dissolve, use an ultrasonic bath for 10-15 minutes or gently warm the solution at 37°C to aid dissolution until the solution is clear.[2]

• Aliquot: Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw cycles.

• Store: Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.[2] When stored at -80°C, it is recommended to use within 6 months to a year.

Workflow for PI3K-IN-12 Stock Solution Preparation.

Preparation of Working Solutions in Cell Culture Medium

Important Considerations:

• PI3K-IN-12 is hydrophobic and may precipitate when diluted into aqueous solutions like cell culture media.

• To minimize precipitation, it is crucial to perform serial dilutions and ensure the final concentration of DMSO is low (typically <0.5%) and consistent across all experimental and control groups.

Protocol:

• Thaw Stock Solution: Thaw an aliquot of the 10 mM PI3K-IN-12 stock solution at room temperature.

• Prepare Intermediate Dilution: Prepare an intermediate dilution of the stock solution in pre-warmed cell culture medium. For example, to make a 100 µM intermediate solution, add 2 µL of the 10 mM stock to 198 µL of medium (a 1:50 dilution). Mix gently by pipetting.

• Prepare Final Working Solution: Add the intermediate dilution to a larger volume of pre-warmed cell culture medium to achieve the desired final concentration. For instance, to make a 1 µM working solution, add 10 µL of the 100 µM intermediate solution to 990 µL of medium.

• Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the experimental samples.

• Use Immediately: Use the freshly prepared working solutions immediately. Do not store aqueous working solutions.

Stability and Storage

• Solid Powder: Store PI3K-IN-12 powder at -20°C for up to 3 years.[3]

• DMSO Stock Solution: Aliquoted stock solutions in DMSO should be stored at -20°C for short-term (up to 1 month) or -80°C for long-term storage (up to 6 months).[4] Avoid repeated freeze-thaw cycles.

Safety Precautions

• Handle PI3K-IN-12 in a well-ventilated area, preferably a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

• Consult the Material Safety Data Sheet (MSDS) for complete safety and handling information before use.

References

• 1. ebiohippo.com [ebiohippo.com]
• 2. benchchem.com [benchchem.com]
• 3. abmole.com [abmole.com]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for PI3K-IN-12 in Immunofluorescence Pathway Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Phosphoinositide 3-kinase (PI3K) signaling pathway is a critical intracellular cascade that governs essential cellular processes, including cell growth, proliferation, survival, and metabolism. Dysregulation of the PI3K/AKT/mTOR pathway is a frequent occurrence in a wide variety of human cancers, making it a prime target for therapeutic intervention. PI3K inhibitors are a class of small molecules designed to block the kinase activity of PI3K, thereby inhibiting the downstream signaling cascade and exerting anti-tumor effects.

PI3K-IN-12 is a potent and highly selective inhibitor of the PI3Kα isoform, with a reported half-maximal inhibitory concentration (IC50) of 1.2 nM. Its selectivity for the α-isoform makes it a valuable tool for dissecting the specific roles of this isoform in cellular signaling and for developing targeted cancer therapies. Immunofluorescence is a powerful technique that allows for the visualization and quantification of protein expression and localization within cells, providing spatial and temporal information about signaling events. These application notes provide detailed protocols for utilizing PI3K-IN-12 in immunofluorescence assays to analyze its impact on the PI3K/AKT/mTOR signaling pathway.

Mechanism of Action of PI3K-IN-12

PI3K-IN-12 functions by competitively binding to the ATP-binding pocket of the p110α catalytic subunit of PI3K. This action prevents the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to the second messenger phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3). The subsequent reduction in PIP3 levels prevents the recruitment of pleckstrin homology (PH) domain-containing proteins, such as AKT (also known as Protein Kinase B), to the cell membrane. This inhibition of AKT activation leads to the downstream suppression of the PI3K/AKT/mTOR signaling cascade, ultimately resulting in decreased cell proliferation and survival in cancer cells dependent on this pathway.

Data Presentation

The following tables summarize the key characteristics of PI3K-IN-12 and provide a template for presenting quantitative data from immunofluorescence experiments.

Table 1: Inhibitor Profile of PI3K-IN-12

Parameter	Value	Reference
Target	PI3Kα	N/A
IC50 (Biochemical)	1.2 nM	N/A
Cellular IC50 (HCT-116)	0.83 µM	N/A
Cellular IC50 (U87-MG)	1.25 µM	N/A

Table 2: Example of Quantitative Immunofluorescence Data Analysis

Treatment	Target Protein	Mean Fluorescence Intensity (MFI)	% Inhibition of p-AKT (Ser473)
Vehicle (DMSO)	p-AKT (Ser473)	1500 ± 120	0%
PI3K-IN-12 (10 nM)	p-AKT (Ser473)	950 ± 95	36.7%
PI3K-IN-12 (100 nM)	p-AKT (Ser473)	450 ± 50	70.0%
PI3K-IN-12 (1 µM)	p-AKT (Ser473)	180 ± 25	88.0%
Vehicle (DMSO)	p-S6 (Ser235/236)	1200 ± 110	0%
PI3K-IN-12 (10 nM)	p-S6 (Ser235/236)	800 ± 75	33.3%
PI3K-IN-12 (100 nM)	p-S6 (Ser235/236)	350 ± 40	70.8%
PI3K-IN-12 (1 µM)	p-S6 (Ser235/236)	150 ± 20	87.5%

Note: The data presented in Table 2 is representative and will vary depending on the cell line, experimental conditions, and imaging parameters.

Experimental Protocols

This section provides a detailed protocol for immunofluorescence staining to assess the inhibition of the PI3K/AKT/mTOR pathway by PI3K-IN-12.

Materials

• Cell Lines: Cancer cell lines with known PI3K pathway activation (e.g., HCT-116, U87-MG, or other relevant lines).

• PI3K-IN-12: Prepare a 10 mM stock solution in DMSO and store at -20°C.

• Culture Medium: Appropriate for the chosen cell line.

• Coverslips: Sterile, glass coverslips suitable for cell culture.

• Fixative: 4% paraformaldehyde (PFA) in PBS, freshly prepared.

• Permeabilization Buffer: 0.2% Triton X-100 in PBS.

• Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBS.

• Primary Antibodies:

  • Rabbit anti-phospho-AKT (Ser473)

  • Rabbit anti-phospho-S6 Ribosomal Protein (Ser235/236)

  • Mouse anti-Total AKT

  • Mouse anti-Total S6 Ribosomal Protein

• Secondary Antibodies:

Application Notes and Protocols for PI3K-IN-12 Synergy Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of numerous cellular processes, including cell growth, proliferation, survival, and metabolism.[1][2][3][4] Dysregulation of the PI3K/AKT/mTOR axis is a frequent event in human cancers, making it a prime target for therapeutic intervention.[1] PI3K-IN-12 is a potent and highly selective inhibitor of the PI3Kα isoform, with a reported half-maximal inhibitory concentration (IC50) of 1.2 nM. It has demonstrated anti-proliferative effects in various cancer cell lines, including HCT-116 and U87-MG, with IC50 values of 0.83 µM and 1.25 µM, respectively.

Combination therapy is a promising strategy to enhance therapeutic efficacy, overcome drug resistance, and reduce toxicity. These application notes provide a comprehensive guide to designing and conducting synergy studies with PI3K-IN-12 in combination with other anti-cancer agents. The protocols outlined below utilize standard cell-based assays and the Chou-Talalay method for quantitative synergy analysis.

Key Concepts in Synergy Studies

Drug synergy occurs when the combined effect of two or more drugs is greater than the sum of their individual effects. The Chou-Talalay method is a widely accepted approach for quantifying drug interactions, defining synergy (Combination Index, CI < 1), additivity (CI = 1), and antagonism (CI > 1).

Data Presentation

Table 1: In Vitro IC50 Values of PI3K-IN-12

Parameter	Value	Cell Line(s)
PI3Kα (enzymatic assay)	1.2 nM	N/A
Cell Proliferation	0.83 µM	HCT-116
Cell Proliferation	1.25 µM	U87-MG

Table 2: Example Data Layout for Combination Synergy Analysis

Drug A Conc. (µM)	Drug B Conc. (µM)	% Inhibition (Drug A alone)	% Inhibition (Drug B alone)	% Inhibition (Combination)	Fraction Affected (fa)	Combination Index (CI)
0.1	0.5	10	15	35	0.35	< 1 (Synergy)
0.2	1.0	25	30	60	0.60	< 1 (Synergy)
0.4	2.0	45	50	85	0.85	< 1 (Synergy)

Signaling Pathway and Experimental Workflow Diagrams

Caption: PI3K/AKT/mTOR signaling pathway and the inhibitory action of PI3K-IN-12.

Caption: Experimental workflow for a cell-based drug synergy study.

Experimental Protocols

Protocol 1: Determination of IC50 for Single Agents

Objective: To determine the concentration of PI3K-IN-12 and the combination drug that inhibits 50% of cell growth (IC50) in the selected cancer cell line.

Materials:

• Cancer cell line of interest (e.g., HCT-116, U87-MG, or other lines with known PIK3CA mutations)

• Complete cell culture medium

• PI3K-IN-12

• Combination drug (e.g., a MEK inhibitor or mTOR inhibitor)

• 96-well cell culture plates

• MTT reagent or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Plate reader (absorbance or luminescence)

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare a serial dilution of PI3K-IN-12 and the combination drug in complete culture medium.

• Treatment: Remove the overnight culture medium and add the drug dilutions to the respective wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a period that allows for at least two cell doublings (typically 72 hours).

• Viability Assay:

  • MTT Assay: Add MTT reagent to each well and incubate. Solubilize the formazan (B1609692) crystals and measure the absorbance.

  • CellTiter-Glo® Assay: Add the CellTiter-Glo® reagent to each well and measure the luminescence.

• Data Analysis: Normalize the data to the vehicle control and plot the dose-response curves. Calculate the IC50 values using non-linear regression analysis.

Protocol 2: Combination Synergy Study using the Chou-Talalay Method

Objective: To determine if the combination of PI3K-IN-12 and a second drug results in synergistic, additive, or antagonistic effects on cell viability.

Procedure:

• Experimental Design: Based on the single-agent IC50 values, design a combination experiment. Two common designs are:

  • Constant Ratio: Combine the drugs at a fixed molar ratio (e.g., based on their IC50 ratio) and perform serial dilutions of the combination.

  • Checkerboard (Matrix) Dilution: Create a matrix of concentrations with varying doses of both drugs.

• Cell Seeding and Treatment: Follow steps 1 and 3 from Protocol 1, using the combination drug dilutions.

• Incubation and Viability Assay: Follow steps 4 and 5 from Protocol 1.

• Data Analysis:

  • Calculate the fraction of cells affected (fa) for each drug concentration and combination.

  • Use software like CompuSyn to perform the Chou-Talalay analysis and calculate the Combination Index (CI). A CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Protocol 3: Western Blot Analysis of PI3K Pathway Inhibition

Objective: To confirm the mechanism of action of PI3K-IN-12 and the combination treatment by assessing the phosphorylation status of key downstream proteins in the PI3K/AKT/mTOR pathway.

Materials:

• Cells treated with PI3K-IN-12, the combination drug, and the combination at synergistic concentrations.

• Lysis buffer with protease and phosphatase inhibitors.

• Protein assay kit (e.g., BCA).

• SDS-PAGE gels and electrophoresis apparatus.

• Transfer apparatus and membranes (e.g., PVDF).

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

• Primary antibodies (e.g., anti-p-AKT (Ser473), anti-total AKT, anti-p-S6, anti-total S6, anti-GAPDH).

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Cell Lysis: Lyse the treated cells and determine the protein concentration.

• SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels. Compare the levels of pathway inhibition between the single agents and the combination treatment.

Conclusion

These application notes and protocols provide a framework for the systematic evaluation of PI3K-IN-12 in combination with other anti-cancer agents. By employing these methodologies, researchers can generate robust and quantitative data to identify synergistic drug combinations and elucidate their underlying mechanisms of action, ultimately guiding the development of more effective cancer therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]

Technical Notes & Optimization

PI3K-IN-12 off-target effects in cell lines

Welcome to the technical support center for PI3K-IN-12. This resource is designed to assist researchers, scientists, and drug development professionals in navigating potential challenges and answering frequently asked questions related to the use of PI3K-IN-12 in cell-based assays. Here you will find troubleshooting guides and FAQs to help ensure the accuracy and reproducibility of your experiments.

Troubleshooting Guide

This guide addresses specific issues that users may encounter during their experiments with PI3K-IN-12, providing potential causes and solutions in a question-and-answer format.

Q1: I'm observing a more potent cytotoxic effect in my cell line than expected based on the reported IC50 value for PI3K inhibition. Could this be due to off-target effects?

A1: Yes, unexpected levels of cytotoxicity can be indicative of off-target effects. While PI3K-IN-12 is designed to be a potent inhibitor of the PI3K pathway, at higher concentrations it may inhibit other kinases or cellular processes, leading to toxicity. For instance, some pan-PI3K inhibitors have been shown to have off-target effects on tubulin at concentrations needed for full PI3K inhibition, causing general cellular toxicity.

Troubleshooting Steps:

• Perform a dose-response curve: This will help determine if the cytotoxicity is dose-dependent and at what concentration it deviates from the expected PI3K inhibition profile.

• Use a rescue experiment: To confirm that the observed effect is due to PI3K inhibition, try to rescue the phenotype by introducing a constitutively active downstream effector of PI3K.

• Profile against a kinase panel: A broad kinase screen can identify other potential kinase targets of PI3K-IN-12.

• Use a structurally unrelated PI3K inhibitor: Comparing the effects of PI3K-IN-12 with another PI3K inhibitor with a different chemical scaffold can help distinguish between on-target and off-target effects.

Q2: There is significant variability in the levels of phosphorylated Akt (p-Akt) between my experiments, even when using the same cell line and PI3K-IN-12 concentration. What could be the cause?

A2: Variability in p-Akt levels is a common issue in cell-based assays and can be attributed to several factors unrelated to the inhibitor itself.

Potential Causes and Solutions:

• Cell Culture Conditions: Ensure consistency in cell density, passage number, and serum starvation times, as these can all impact baseline and stimulated p-Akt levels.

• Reagent Stability: Growth factors used for stimulating the PI3K pathway can degrade. Use fresh aliquots and ensure proper storage.

• Lysis Buffer Composition: Ensure your lysis buffer contains fresh protease and phosphatase inhibitors to prevent protein degradation and dephosphorylation of Akt.

• Loading Controls: When performing western blots, always probe for total Akt to normalize the p-Akt signal and account for any loading inaccuracies.

Q3: My cell viability assay (e.g., MTT) shows a weaker effect of PI3K-IN-12 than what is reported in the literature. What should I check?

A3: Discrepancies in inhibitor potency in cell viability assays can arise from several experimental variables.

Factors to Consider:

• Assay Duration: The incubation time with PI3K-IN-12 can influence the IC50 value. Longer incubation times may be necessary to observe significant anti-proliferative or cytotoxic effects.

• Cell Seeding Density: The initial number of cells plated can impact the outcome of the assay. Ensure you are using a consistent and appropriate cell density.

• Metabolic State of Cells: The metabolic activity of your cells can affect the readout of assays like the MTT assay. Ensure your cells are healthy and in the exponential growth phase.

• Assay Specifics: Different viability assays measure different cellular parameters (e.g., metabolic activity, membrane integrity). Consider using an alternative assay to confirm your results.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the off-target effects and selectivity of PI3K inhibitors like PI3K-IN-12.

Q1: What are the known off-targets for PI3K inhibitors as a class?

A1: The off-target profile of a PI3K inhibitor is specific to its chemical structure. However, due to the conserved nature of the ATP-binding pocket in kinases, off-target effects on other lipid kinases (like PI4K) and protein kinases are possible. Some PI3K inhibitors have also been found to interact with non-kinase targets. For example, the widely used experimental PI3K inhibitors wortmannin (B1684655) and LY294002 are also direct inhibitors of mTOR. It is crucial to consult the selectivity data for the specific inhibitor being used.

Q2: How is the selectivity of a PI3K inhibitor like PI3K-IN-12 determined?

A2: The selectivity of a PI3K inhibitor is typically determined through in vitro kinase assays against a large panel of kinases. A common method is the KinomeScan™ technology, which quantitatively measures the binding of an inhibitor to hundreds of kinases. The results are often presented as IC50 values (the concentration of inhibitor required to inhibit 50% of the kinase activity) or as a percentage of inhibition at a specific concentration. Lower IC50 values indicate greater potency.

Q3: What is the difference between a pan-PI3K inhibitor and an isoform-selective PI3K inhibitor?

A3: The PI3K family has several isoforms (e.g., PI3Kα, β, δ, γ) that have different tissue expression patterns and roles in cellular signaling. A pan-PI3K inhibitor, such as GDC-0941, inhibits multiple isoforms of PI3K. An isoform-selective inhibitor, such as CAL-101 (a PI3Kδ inhibitor), is designed to inhibit a specific isoform with much higher potency than others. The choice between a pan- and an isoform-selective inhibitor depends on the research question and the specific PI3K isoform that is dysregulated in the model system being studied.

Q4: Can off-target effects be beneficial?

A4: While off-target effects are often considered undesirable as they can lead to toxicity and confound experimental results, in some cases, they may contribute to the therapeutic efficacy of a drug. For example, a PI3K inhibitor that also inhibits other pro-survival kinases might have a stronger anti-cancer effect. However, for research purposes, it is critical to understand and control for off-target effects to accurately attribute observed phenotypes to the inhibition of the intended target.

Quantitative Data Summary

The following table summarizes the selectivity profile of a representative PI3Kδ inhibitor, PI3KD-IN-015, as an example of the type of data researchers should consider when evaluating a PI3K inhibitor.

Target Kinase	IC50 (nM)	Fold Selectivity vs. PI3Kδ	Reference
PI3Kδ	5	1
PI3Kα	60	12
PI3Kβ	100	20
PI3Kγ	125	25
Vps34	280	56
PI4KB	172	34

Experimental Protocols

Detailed methodologies for key experiments are provided below to assist in the validation and characterization of PI3K-IN-12's effects in cell lines.

In Vitro Kinase Assay

This assay quantifies the enzymatic activity of a kinase and its inhibition by a compound.

Protocol:

• PI3K lipid kinase assays are performed in a buffer containing 20 mM HEPES (pH 7.4), 5 mM MgCl2, and 0.25 mM EDTA.

• Phosphatidylinositol is used as a substrate at a concentration of 170 µg/ml.

• Reactions are initiated by the addition of 50 µM ATP, which includes a small amount of radiolabeled [γ-32P]ATP.

• The reaction is incubated at 25°C for 20 minutes and then stopped by the addition of 0.1 M HCl.

• The resulting phospholipids (B1166683) are extracted and the amount of incorporated radiolabel is measured by scintillation counting.

• To determine the IC50 value, the assay is performed with a range of inhibitor concentrations.

Western Blotting for Phospho-Akt (p-Akt)

This protocol outlines the steps for determining the effect of a PI3K inhibitor on the phosphorylation of Akt, a key downstream target of PI3K.

Protocol:

• Cell Treatment and Lysis:

  • Seed cells and grow to the desired confluency.

  • Treat cells with PI3K-IN-12 or vehicle control for the desired time.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against p-Akt (e.g., Ser473) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate.

• Stripping and Re-probing:

  • To normalize for protein loading, the membrane can be stripped of the p-Akt antibody and re-probed with an antibody against total Akt.

Cell Viability (MTT) Assay

This protocol outlines the steps for determining the effect of a PI3K inhibitor on cell viability.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Inhibitor Treatment: Treat the cells with a range of concentrations of PI3K-IN-12 or vehicle control for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot the dose-response curve to determine the IC50 value.

Visualizations

The following diagrams illustrate key signaling pathways and experimental

Technical Support Center: PI3K-IN-12 Stability

This technical support center provides guidance on the long-term storage and stability of PI3K-IN-12 for researchers, scientists, and drug development professionals. Below you will find frequently asked questions, a troubleshooting guide, and detailed experimental protocols to ensure the integrity of your compound throughout your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for PI3K-IN-12 powder?

A1: For long-term stability, PI3K-IN-12 should be stored as a powder at -20°C. Under these conditions, the compound is generally stable for several years.

Q2: How should I prepare and store stock solutions of PI3K-IN-12?

A2: It is recommended to prepare stock solutions in a high-quality, anhydrous solvent such as Dimethyl Sulfoxide (DMSO). For optimal stability, stock solutions should be aliquoted into small, single-use volumes and stored at -80°C to minimize freeze-thaw cycles.[1] When stored properly at -80°C, stock solutions in DMSO are typically stable for up to one year. For shorter periods, storage at -20°C for up to one month is also feasible.[2]

Q3: Can I store my PI3K-IN-12 stock solution at 4°C?

A3: Storing stock solutions at 4°C is not recommended for long-term storage. If the solution is to be used within a very short timeframe, some compounds can be stored at 4°C, but fresh solutions should be prepared weekly to avoid loss of efficacy.[3]

Q4: How can I check the stability of my PI3K-IN-12 solution?

A4: The stability of your PI3K-IN-12 solution can be assessed by performing a time-course experiment and analyzing the compound's integrity using methods like High-Performance Liquid Chromatography (HPLC) or HPLC-Mass Spectrometry (HPLC-MS). A decrease in the peak area of the parent compound over time indicates degradation.

Q5: What are common causes of PI3K-IN-12 degradation in experimental settings?

A5: Several factors can contribute to the degradation of PI3K-IN-12 in aqueous experimental media. These include inherent instability in aqueous solutions at 37°C, reactions with components in the culture media, and the pH of the media. Repeated freeze-thaw cycles of stock solutions can also lead to degradation.

Stability Data Summary

The following table provides a general overview of recommended storage conditions and expected stability for PI3K inhibitors like PI3K-IN-12. Note that specific stability may vary, and it is recommended to perform your own stability analysis for long-term experiments.

Formulation	Solvent	Storage Temperature	Expected Stability
Powder	N/A	-20°C	≥ 2 years
Stock Solution	Anhydrous DMSO	-80°C	Up to 1 year
Stock Solution	Anhydrous DMSO	-20°C	Up to 1 month
Working Solution	Aqueous Buffer/Media	37°C	Highly variable (hours to days)

Experimental Protocols

Protocol 1: Preparation of a 10 mM PI3K-IN-12 Stock Solution in DMSO

This protocol describes the preparation of a stock solution for long-term storage.

Materials:

• PI3K-IN-12 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, tightly sealed vials

Procedure:

• Allow the vial of PI3K-IN-12 powder to reach room temperature before opening to prevent moisture condensation.

• Calculate the volume of DMSO required to achieve a 10 mM concentration based on the amount of powder and the molecular weight of PI3K-IN-12.

• Add the calculated volume of anhydrous DMSO to the vial containing the PI3K-IN-12 powder.

• Vortex the solution and use sonication or gentle warming (37°C) to ensure the compound is completely dissolved. A clear solution should be obtained.

• Aliquot the stock solution into single-use volumes in sterile, tightly sealed vials.

• Store the aliquots at -80°C for long-term storage.

Protocol 2: Assessment of PI3K-IN-12 Stability in Cell Culture Media

This protocol outlines a general method to determine the stability of PI3K-IN-12 in your experimental media using HPLC.

Materials:

• 10 mM PI3K-IN-12 stock solution in DMSO

• Cell culture medium (e.g., DMEM with 10% FBS)

• 24-well plates

• HPLC system with a suitable column (e.g., C18)

Procedure:

• Prepare a working solution of 10 µM PI3K-IN-12 by diluting the stock solution in the cell culture medium.

• Add 1 mL of the working solution to triplicate wells of a 24-well plate.

• Incubate the plate at 37°C in a humidified incubator with 5% CO₂.

• Collect 100 µL aliquots from each well at designated time points (e.g., 0, 2, 4, 8, 24, and 48 hours). The 0-hour sample should be collected immediately after preparation.

• Analyze the collected samples by HPLC.

• Determine the percentage of PI3K-IN-12 remaining at each time point by comparing the peak area to the peak area at time 0.

Visual Guides

Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of PI3K-IN-12.

Caption: Experimental workflow for assessing the stability of PI3K-IN-12 in cell culture media.

Troubleshooting Guide

This guide addresses common issues related to PI3K-IN-12 stability.

Caption: A troubleshooting decision tree for PI3K-IN-12 stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

PI3K-IN-12 minimizing toxicity in animal models

Welcome to the technical support center for PI3K-IN-12, a potent pan-Class I PI3K inhibitor. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in designing and executing animal model experiments while minimizing toxicity.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of PI3K-IN-12?

A1: PI3K-IN-12 is a small molecule inhibitor that targets the p110α, p110β, p110δ, and p110γ isoforms of Class I phosphoinositide 3-kinase (PI3K). By inhibiting these enzymes, PI3K-IN-12 blocks the conversion of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3). This, in turn, downregulates the PI3K/AKT/mTOR signaling pathway, which is crucial for cell growth, proliferation, survival, and metabolism.[1][2][3][4] Dysregulation of this pathway is a common feature in many cancers.[2]

Q2: What are the common toxicities associated with pan-PI3K inhibitors like PI3K-IN-12 in animal models?

A2: Due to the central role of the PI3K pathway in normal physiological processes, on-target toxicities are expected. Common dose-limiting toxicities observed in preclinical studies with pan-PI3K inhibitors include:

• Metabolic: Hyperglycemia is a frequent on-target effect due to the role of PI3Kα in insulin (B600854) signaling.

• Gastrointestinal: Diarrhea and colitis are common, often linked to inhibition of the PI3Kδ isoform, which is important for immune cell function in the gut.

• Dermatological: Rashes and skin toxicity can occur.

• Hepatic: Elevation of liver enzymes (transaminitis) has been reported.

• Immunological: Inhibition of PI3Kδ and PI3Kγ can lead to immunosuppression and an increased risk of infections.

Q3: How can I formulate PI3K-IN-12 for in vivo administration?

A3: The solubility of PI3K inhibitors can be challenging. A common formulation approach for oral gavage is to prepare a suspension in a vehicle such as 0.5% hydroxypropyl methylcellulose (B11928114) (HPMC) with 0.1% to 0.2% Tween 80. For intraperitoneal injections or for compounds with poor solubility, a solution using vehicles like 10% N-methyl-2-pyrrolidone (NMP) in polyethylene (B3416737) glycol (PEG)-300 may be suitable. It is crucial to perform preliminary solubility tests to determine the optimal vehicle for your specific experimental needs. Always prepare fresh dosing solutions daily to ensure stability.

Troubleshooting Guides

Issue 1: Managing Hyperglycemia

Symptom: Elevated blood glucose levels in treated animals.

Cause: Inhibition of PI3Kα disrupts insulin signaling, leading to hyperglycemia.

Troubleshooting Steps:

• Monitor Blood Glucose: Regularly monitor blood glucose levels, especially during the initial phase of treatment.

• Dose Adjustment: Consider reducing the dose of PI3K-IN-12 if hyperglycemia is severe and persistent.

• Intermittent Dosing: Explore intermittent dosing schedules (e.g., dosing every other day or for several consecutive days followed by a break). This can help mitigate the metabolic side effects while maintaining anti-tumor efficacy.

• Dietary Management: In some preclinical models, a ketogenic diet has been shown to mitigate hyperglycemia by reducing the glucose load.

• Combination Therapy: Co-administration with metformin, an insulin-sensitizing agent, has been explored in preclinical studies to manage hyperglycemia associated with PI3K inhibitors.

Issue 2: Severe Diarrhea or Weight Loss

Symptom: Animals exhibit significant diarrhea, leading to dehydration and weight loss exceeding 15-20% of baseline.

Cause: Inhibition of PI3Kδ can lead to an inflammatory response in the gut, resulting in colitis and diarrhea.

Troubleshooting Steps:

• Daily Monitoring: Closely monitor animals for signs of diarrhea, dehydration, and changes in body weight.

• Dose Interruption/Reduction: Temporarily halt treatment until symptoms resolve, then restart at a lower dose.

• Supportive Care: Provide supportive care, such as subcutaneous fluid administration, to prevent dehydration.

• Vehicle Control: Ensure that the vehicle itself is not causing gastrointestinal distress by treating a cohort of animals with the vehicle alone.

• Pathological Assessment: In case of severe, unresolved diarrhea, consider humane euthanasia and perform a histopathological examination of the gastrointestinal tract to assess for colitis.

Quantitative Data Summary

The following table summarizes representative dosing and toxicity data from preclinical studies of various pan-PI3K inhibitors in mouse models. This data can serve as a starting point for designing studies with PI3K-IN-12.

Inhibitor (Example)	Animal Model	Dose and Route	Observed Toxicities	Reference
BKM120 (Buparlisib)	Nude mice with H460 xenografts	15 mg/kg, oral gavage, daily	Generally well-tolerated at this dose in the study.
NVP-BEZ235	Genetically engineered mouse model (lung cancer)	35 mg/kg, oral gavage, daily	Well-tolerated for short-term studies.
Roginolisib (PI3Kδ inhibitor)	Rats	15 mg/kg (NOAEL)	Lymphoid tissue toxicity.
Roginolisib (PI3Kδ inhibitor)	Dogs	5 mg/kg	Epithelial lesions of the skin.

Note: NOAEL = No-Observed-Adverse-Effect-Level. Toxicity is dose-dependent, and higher doses of these compounds resulted in more severe adverse effects.

Experimental Protocols

Protocol 1: Oral Gavage Administration of PI3K-IN-12

• Preparation of Dosing Solution:

  • Calculate the required amount of PI3K-IN-12 based on the desired dose (e.g., mg/kg) and the number and weight of the animals.

  • Prepare a vehicle of 0.5% HPMC and 0.2% Tween 80 in sterile water.

  • Suspend the PI3K-IN-12 powder in the vehicle to the desired final concentration (e.g., 5 mg/mL).

  • Vortex vigorously for 5-10 minutes. A brief sonication may aid in achieving a uniform suspension.

  • Prepare the suspension fresh daily and keep it on a stir plate or vortex immediately before each dose to ensure homogeneity.

• Administration:

  • Weigh each animal to determine the precise dosing volume (typically 5-10 µL/g of body weight).

  • Gently restrain the mouse.

  • Use a sterile, ball-tipped gavage needle to deliver the suspension directly into the stomach.

  • Monitor the animal for any signs of immediate distress.

Protocol 2: Assessment of Target Engagement (Pharmacodynamics)

• Tissue Collection:

  • At a predetermined time point after the final dose (e.g., 2-8 hours), humanely euthanize the animals.

  • Rapidly excise the tumor and/or relevant tissues (e.g., liver, spleen).

  • Snap-freeze the tissues in liquid nitrogen and store them at -80°C.

• Western Blot Analysis:

  • Homogenize the frozen tissue samples in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates.

  • Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies against phosphorylated and total AKT (Ser473), and other downstream targets like phosphorylated S6 ribosomal protein.

  • A significant reduction in the ratio of phosphorylated to total protein in the treated group compared to the vehicle control indicates effective target engagement.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. For Better or Worse: The Potential for Dose Limiting the On-Target Toxicity of PI 3-Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Management of toxicity to isoform α-specific PI3K inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide: Pan-PI3K Inhibition with PI3K-IN-12 Versus Isoform-Selective PI3K Inhibitors

For researchers and drug development professionals navigating the complexities of cancer therapeutics, the Phosphoinositide 3-kinase (PI3K) pathway is a focal point of investigation. Dysregulation of this critical signaling cascade is a common driver in many human cancers, making PI3K inhibitors a promising class of targeted therapies. This guide provides an objective, data-driven comparison between the pan-PI3K inhibitor approach, represented here by compounds like PI3K-IN-12, and the targeted strategy of isoform-selective PI3K inhibitors.

The PI3K/AKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a crucial intracellular signaling network that governs a wide array of fundamental cellular functions, including cell growth, proliferation, survival, and metabolism. Activation is typically initiated by growth factors binding to receptor tyrosine kinases (RTKs) on the cell surface. This recruits and activates Class I PI3K enzymes, which then phosphorylate phosphatidylinositol-4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3). PIP3 serves as a docking site for proteins containing a Pleckstrin Homology (PH) domain, most notably the serine/threonine kinase AKT. This recruitment to the plasma membrane allows for the full activation of AKT through phosphorylation by PDK1 and mTORC2. Activated AKT then phosphorylates a multitude of downstream substrates, promoting cell survival and growth while inhibiting apoptosis.

Given its central role, the PI3K pathway is tightly regulated in healthy cells. However, in many cancers, this pathway becomes constitutively active through various mechanisms, such as mutations in the PIK3CA gene (encoding the p110α catalytic subunit) or loss of the tumor suppressor PTEN, which antagonizes PI3K activity by dephosphorylating PIP3. This sustained signaling allows cancer cells to proliferate uncontrollably and evade cell death.

Caption: The PI3K/AKT/mTOR Signaling Pathway and points of inhibition.

Pan-PI3K vs. Isoform-Selective Inhibition

PI3K inhibitors can be broadly categorized into two main types based on their selectivity for the four Class I PI3K isoforms (α, β, δ, and γ).

• Pan-PI3K Inhibitors: These compounds, such as PI3K-IN-12, Buparlisib (BKM120), and Pictilisib (GDC-0941), are designed to inhibit all four Class I isoforms. The rationale behind this approach is to cast a wide net, shutting down the entire PI3K pathway, which could be beneficial in cancers where multiple isoforms are active or where the specific driving isoform is unknown.

• Isoform-Selective Inhibitors: These agents are developed to target one or two specific PI3K isoforms. This strategy is based on the differential expression and function of isoforms in various tissues and cancers. For example, PI3Kα (encoded by PIK3CA) is frequently mutated in solid tumors like

Navigating the PI3K Isoform Landscape: A Comparative Guide to Inhibitor Selectivity

For Researchers, Scientists, and Drug Development Professionals

The phosphatidylinositol 3-kinase (PI3K) signaling pathway is a critical regulator of numerous cellular processes, including cell growth, proliferation, survival, and metabolism. Its aberrant activation is a hallmark of many cancers, making it a prime target for therapeutic intervention. However, the PI3K family is composed of multiple isoforms with distinct physiological and pathological roles. Consequently, the development of isoform-selective inhibitors is a key strategy to maximize therapeutic efficacy while minimizing off-target effects.

This guide provides a comparative analysis of the selectivity of various PI3K inhibitors against the four Class I PI3K isoforms (p110α, p110β, p110δ, and p110γ). As information regarding a specific inhibitor designated "PI3K-IN-12" is not publicly available, this document utilizes data from well-characterized and widely studied PI3K inhibitors to serve as a representative comparison.

Comparative Selectivity of PI3K Inhibitors

The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's potency. The following table summarizes the biochemical IC50 values of several representative PI3K inhibitors against the Class I PI3K isoforms. Lower IC50 values indicate greater potency.

Inhibitor	Type	PI3Kα (IC50, nM)	PI3Kβ (IC50, nM)	PI3Kδ (IC50, nM)	PI3Kγ (IC50, nM)
GDC-0941 (Pictilisib)	Pan-PI3K	3	33	3	75
BYL719 (Alpelisib)	α-selective	5	1156	250	290
TGX-221	β-selective	5000	5	100	3500
Idelalisib (CAL-101)	δ-selective	820	565	2.5	89

Visualizing the PI3K Signaling Pathway

The diagram below illustrates the central role of PI3K in cell signaling. Upon activation by receptor tyrosine kinases (RTKs) or G protein-coupled receptors (GPCRs), PI3K phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating downstream effectors such as AKT, which in turn regulates a multitude of cellular functions.

Caption: The PI3K signaling cascade, a key pathway in cellular regulation.

Experimental Protocols

The determination of inhibitor selectivity is paramount in drug discovery. Below are outlines of common experimental methods used to ascertain the IC50 values of PI3K inhibitors.

Biochemical Kinase Assay (Radiometric)

This assay directly measures the enzymatic activity of purified PI3K isoforms in the presence of an inhibitor.

Objective: To determine the concentration of an inhibitor required to reduce the enzymatic activity of a specific PI3K isoform by 50%.

Materials:

• Recombinant human PI3K isoforms (p110α/p85α, p110β/p85α, p110δ/p85α, p110γ/p101)

• Phosphatidylinositol (PI) or Phosphatidylinositol-4,5-bisphosphate (PIP2) as substrate

• [γ-³²P]ATP or [γ-³³P]ATP

• Kinase reaction buffer

• Test inhibitor at various concentrations

• Thin-layer chromatography (TLC) plates

• Phosphorimager

Procedure:

• The kinase reaction is initiated by incubating the purified PI3K isoform with the lipid substrate, the test inhibitor (at varying concentrations), and ATP (including a radiolabeled tracer).

• The reaction is allowed to proceed for a defined period at a controlled temperature.

• The reaction is then terminated, and the radiolabeled lipid product (PIP or PIP3) is separated from the unreacted radiolabeled ATP, typically using TLC.

• The amount of radiolabeled product

In Vivo Validation of Pan-PI3K Inhibition: A Comparative Guide to Anti-Tumor Activity

For Researchers, Scientists, and Drug Development Professionals

The phosphatidylinositol 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers. Pan-PI3K inhibitors, which target all Class I PI3K isoforms (α, β, δ, and γ), have been the subject of extensive research for their therapeutic potential. This guide provides a comparative overview of the in vivo anti-tumor activity of pan-PI3K inhibitors, with a focus on Copanlisib as a representative agent, due to the availability of robust preclinical data. While specific in vivo validation data for a compound designated "PI3K-IN-12" is not publicly available, this guide leverages data from well-characterized pan-PI3K inhibitors to provide a valuable comparative resource.

The PI3K/AKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a key signaling cascade that, when constitutively activated, drives tumorigenesis. Upon activation by growth factors, PI3K phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to form phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating downstream proteins like AKT. Activated AKT, in turn, modulates a variety of cellular processes, including cell survival, growth, and proliferation, often through the activation of the mammalian target of rapamycin (B549165) (mTOR). Pan-PI3K inhibitors block the initial step in this cascade, thereby inhibiting downstream signaling and suppressing tumor growth.

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of PI3K-IN-12

For Researchers, Scientists, and Drug Development Professionals: A Procedural Guide to Safe Waste Management

The responsible management and disposal of potent chemical compounds like PI3K-IN-12 are fundamental to ensuring laboratory safety and environmental protection. As a research-grade kinase inhibitor, PI3K-IN-12 should be handled with the utmost care throughout its lifecycle, from receipt to disposal. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to directly address procedural questions regarding the safe handling and disposal of PI3K-IN-12.

Important Note: A specific Safety Data Sheet (SDS) for PI3K-IN-12 was not located. Therefore, the following procedures are based on best practices for the handling and disposal of other potent phosphoinositide 3-kinase (PI3K) inhibitors and hazardous chemical compounds.[1][2][3] It is imperative to treat PI3K-IN-12 as a potentially hazardous substance.[3] Should an SDS for PI3K-IN-12 be available from the manufacturer, its specific instructions supersede the guidance provided herein.

Immediate Safety and Handling Precautions

Before commencing any work with PI3K-IN-12, it is crucial to establish a safe working environment and utilize appropriate personal protective equipment (PPE). All handling of this compound should occur within a certified chemical fume hood to minimize inhalation risk.[3]

Precautionary Measure	Specification	Rationale
Personal Protective Equipment (PPE)	Chemical-resistant nitrile gloves, safety glasses with side shields or goggles, and a fully buttoned lab coat.	To prevent skin and eye contact with the potent compound.
Engineering Controls	All manipulations of solid PI3K-IN-12 and its solutions must be conducted in a certified chemical fume hood.	To prevent inhalation of airborne particles or aerosols.
Emergency Equipment	An eyewash station and safety shower must be readily accessible.	To provide immediate decontamination in case of accidental exposure.
General Hygiene	Avoid creating dust. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.	To prevent accidental ingestion and contamination.

Experimental Protocols: Disposal of PI3K-IN-12

The core principle for the disposal of PI3K-IN-12 is that all waste streams containing this compound must be treated as hazardous chemical waste. Under no circumstances should this material be disposed of down the drain or in the regular trash.

Step-by-Step Disposal Protocol:

• Waste Segregation: At the point of generation, meticulously segregate all waste contaminated with PI3K-IN-12 from non-hazardous laboratory waste. This includes the pure compound, solutions, and all contaminated consumables.

• Solid Waste Collection:

  • Collect unused or expired PI3K-IN-12 powder in its original container or a designated, sealable, and clearly labeled hazardous waste container.

  • All disposables that have come into direct contact with the compound, such as weighing paper, contaminated gloves, and pipette tips, must be placed in a dedicated, sealed hazardous waste bag or container.

• Liquid Waste Collection:

  • Collect all solutions containing PI3K-IN-12 in a dedicated, leak-proof, and chemically compatible hazardous waste container.

  • The container must be kept securely closed when not in use. Do not mix with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

• Sharps Waste:

  • Any sharps, such as needles or broken glass, contaminated with PI3K-IN-12 must be disposed of in a designated, puncture-resistant sharps container that is clearly labeled as hazardous waste.

• Labeling and Storage:

  • All hazardous waste containers must be clearly and accurately labeled with "Hazardous Waste," the full chemical name "PI3K-IN-12," and a list of any other constituents (e.g., solvents).

  • Store the sealed waste containers in a designated, secure satellite accumulation area within the laboratory, away from incompatible materials.

• Decontamination:

  • Decontaminate all surfaces and equipment that have come into contact with PI3K-IN-12. A common procedure involves wiping the area with a suitable solvent (e.g., 70% ethanol) followed by a cleaning agent.

  • Dispose of all cleaning materials as solid hazardous waste.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup for the hazardous waste.

  • Follow all institutional and local regulations for waste manifests and pickup procedures.

PI3K Signaling Pathway Overview

PI3K-IN-12 is an inhibitor of the phosphoinositide 3-kinase (PI3K) signaling pathway. This pathway is a critical intracellular signaling cascade that regulates a wide range of cellular processes, including cell growth, proliferation, survival, and metabolism. Dysregulation of the PI3K pathway is frequently observed in various cancers, making it a key target for drug development.

Caption: Simplified PI3K signaling pathway and the inhibitory action of PI3K-IN-12.

Disposal Workflow

The logical flow for the proper disposal of PI3K-IN-12 waste is a critical component of laboratory safety protocols.

Caption: Step-by-step workflow for the safe disposal of PI3K-IN-12 waste.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Personal protective equipment for handling PI3K-IN-12

Essential Safety and Operational Guide for Handling PI3K-IN-12

Disclaimer: No specific Safety Data Sheet (SDS) for PI3K-IN-12 was publicly available at the time of this document's creation. The following guidance is based on best practices for handling potent, research-grade phosphoinositide 3-kinase (PI3K) inhibitors and other highly potent active pharmaceutical ingredients (HPAPIs). Researchers must supplement this information with a compound-specific risk assessment and adhere to all institutional and local safety regulations.

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling PI3K-IN-12. As a potent and selective inhibitor of the PI3K/mTOR pathway, this compound should be handled with extreme care to minimize exposure and ensure personal safety and experimental integrity.

Personal Protective Equipment (PPE)

A multi-layered PPE strategy is mandatory to prevent dermal, ocular, and respiratory exposure to PI3K-IN-12, particularly when handling the compound in its powdered form.

Procedure	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting Powder	Safety goggles	Two pairs of nitrile gloves	Disposable impervious gown over a fully buttoned lab coat	NIOSH-approved N95 or higher-rated respirator
Preparing Stock Solutions	Safety goggles or face shield	Two pairs of nitrile gloves	Lab coat	Not required if performed in a certified chemical fume hood
Cell Culture and In Vitro Assays	Safety glasses with side shields	Nitrile gloves	Lab coat	Not required if performed in a biosafety cabinet
Animal Handling and Dosing	Safety glasses with side shields or face shield	Nitrile gloves	Lab coat or disposable gown	As required by institutional animal care and use committee protocols
Waste Disposal	Safety glasses	Nitrile gloves	Lab coat	As required by the specific disposal procedure

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan is essential for the safe handling of PI3K-IN-12 from receipt to disposal.

Receiving and Inspection

• Upon receipt, visually inspect the package for any signs of damage or leakage.

• Wear appropriate PPE (lab coat, gloves, and safety glasses) when unpacking the compound.

• Verify that the container is properly sealed and labeled.

Storage

• Solid Compound: Store PI3K-IN-12 powder at -20°C for long-term stability.

• Stock Solutions: Prepare aliquots of stock solutions to avoid repeated freeze-thaw cycles. Store at -80°C in clearly labeled, sealed vials.

Preparation of Stock Solutions

• All manipulations of powdered PI3K-IN-12 must be conducted within a certified chemical fume hood or a powder containment enclosure to prevent inhalation.

• Use a dedicated, calibrated balance for weighing.

• Add solvent to the powdered compound slowly and carefully to avoid aerosolization. Ensure the compound is fully dissolved before removing it from the containment enclosure.

Use in Experiments

• Conduct all dilutions and additions of PI3K-IN-12 to experimental systems (e.g., cell culture media) within a biosafety cabinet or chemical fume hood.

• Clearly label all vessels containing the compound.

• After handling, decontaminate all surfaces and equipment. Wash hands thoroughly, even after wearing gloves.

Disposal Plan

Proper disposal of PI3K-IN-12 and all contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Chemical Waste: Unused PI3K-IN-12 powder and stock solutions must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.

• Contaminated Labware:

  • Disposable Items: Pipette tips, tubes, gloves, and other disposable items that have come into contact with PI3K-IN-12 should be collected in a designated, sealed, and clearly labeled hazardous waste container.

  • Non-Disposable Glassware: Decontaminate glassware by soaking in a suitable inactivating solution (e.g., 1N NaOH) before standard washing procedures.

• Cell Culture Waste: Media and cells treated with PI3K-IN-12 should be considered chemical waste. Aspirate media into a flask for hazardous waste collection. Do not pour down the drain.

Visual Guides

Caption: Workflow for the safe handling and disposal of PI3K-IN-12.